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Compound of Interest

Compound Name: Ethyl 3-aminocrotonate

Cat. No.: B7806438 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 3-aminocrotonate (CAS

626-34-6), a versatile building block in organic synthesis with significant applications in the

pharmaceutical and agrochemical industries. This document details its chemical and physical

properties, synthesis methodologies, key reactions, and safety information, presenting

quantitative data in structured tables and illustrating key processes with diagrams.

Chemical and Physical Properties
Ethyl 3-aminocrotonate is a stable, combustible solid that is soluble in water.[1][2] It is

recognized for its role as a key intermediate in various chemical syntheses.[2]
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Property Value Source(s)

CAS Number 626-34-6 [3][4][5][6][7][8][9]

Molecular Formula C₆H₁₁NO₂ [4][6][8][10][11]

Molecular Weight 129.16 g/mol [2][3][4][9][10][12]

Melting Point 33-35 °C [1][12]

Boiling Point 210-215 °C [1][12]

Density 1.022 g/mL at 25 °C [1]

Flash Point 97 °C (206.6 °F) - closed cup [12]

Solubility in Water 26 g/L at 25 °C [1][2]

Appearance
Colorless to white to pale

cream solid
[11][13]

Spectroscopic Data
The Z-isomer of Ethyl 3-aminocrotonate is stabilized by the formation of a pseudo-aromatic

ring through conjugation.[3] Spectroscopic data confirms this structure.

¹H NMR Chemical Shifts for (Z)-Ethyl 3-aminocrotonate in DMSO-d₆[3]

Proton Chemical Shift (δ, ppm) Multiplicity

CH₃ (ethyl) 1.121 - 1.149 Triplet

CH₂ (ethyl) 3.936 - 3.978 Quartet

C=C-CH₃ 1.807 Singlet

C=CH 4.287 Singlet

NH₂ 6.918 Singlet

NH₂ 7.709 Singlet

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b3029339
https://www.chemscene.com/626-34-6.html
http://www.thegoodscentscompany.com/data/rw1244211.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C626346&Mask=4
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-3-aminocrotonate
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C6H11NO2/c1-3-9-6(8)4-5(2)7/h4H,3,7H2,1-2H3/b5-4-
https://www.pharmaffiliates.com/en/626-34-6-ethyl-3-aminocrotonate-pa2701788.html
https://www.chemscene.com/626-34-6.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C626346&Mask=4
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C6H11NO2/c1-3-9-6(8)4-5(2)7/h4H,3,7H2,1-2H3/b5-4-
https://www.chemicalbook.com/synthesis/ethyl-3-aminocrotonate.htm
https://colorcom.lookchem.com/products/CasNo-626-34-6-Ethyl-3-Aminocrotonate-27910743.html
https://www.fishersci.ca/shop/products/ethyl-3-aminocrotonate-98-thermo-scientific/aaa1299136
https://www.benchchem.com/product/b3029339
https://www.chemscene.com/626-34-6.html
https://www.pharmaffiliates.com/en/626-34-6-ethyl-3-aminocrotonate-pa2701788.html
https://www.chemicalbook.com/synthesis/ethyl-3-aminocrotonate.htm
https://www.chemicalbull.com/products/ethyl-3-aminocrotonate
https://m.chemicalbook.com/ProductChemicalPropertiesCB6302533_EN.htm
https://www.chemicalbull.com/products/ethyl-3-aminocrotonate
https://m.chemicalbook.com/ProductChemicalPropertiesCB6302533_EN.htm
https://www.chemicalbull.com/products/ethyl-3-aminocrotonate
https://m.chemicalbook.com/ProductChemicalPropertiesCB6302533_EN.htm
https://www.chemicalbull.com/products/ethyl-3-aminocrotonate
https://m.chemicalbook.com/ProductChemicalPropertiesCB6302533_EN.htm
https://www.fishersci.ca/shop/products/ethyl-3-aminocrotonate-98-thermo-scientific/aaa1299136
https://colorcom.lookchem.com/products/CasNo-626-34-6-Ethyl-3-Aminocrotonate-27910743.html
https://www.thermofisher.cn/order/catalog/product/A12991.36
https://www.benchchem.com/product/b7806438?utm_src=pdf-body
https://www.benchchem.com/product/b3029339
https://www.benchchem.com/product/b7806438?utm_src=pdf-body
https://www.benchchem.com/product/b3029339
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7806438?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of Ethyl 3-aminocrotonate
The primary and most well-established methods for the synthesis of Ethyl 3-aminocrotonate
involve the condensation of ethyl acetoacetate with an ammonia source or the esterification of

3-aminocrotonic acid.[3]

Condensation of Ethyl Acetoacetate with Ammonia
This widely used method involves the reaction of ethyl acetoacetate with ammonia or

ammonium acetate.[3] The reaction mechanism proceeds through the formation of an enamine.

[3]
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Caption: Synthesis via Ethyl Acetoacetate and Ammonia.

Experimental Protocol: Continuous Flow Synthesis
A continuous flow method for the synthesis of Ethyl 3-aminocrotonate has been reported with

a high yield.[1][10][14]
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Procedure:

Ethyl acetoacetate and a 25% ammonia solution are mixed in a 1:3 ratio using a T-mixer.[1]

[10][14]

The mixture is passed through a 1-meter long, 1.58 mm outer diameter SS316 tubular

reactor.[1][10][14]

The reaction is maintained at a temperature of 50 °C with a residence time of 22 minutes.[1]

[10][14]

This method reportedly achieves a 94% yield of Ethyl 3-aminocrotonate.[1][10][14]

Chemical Reactivity and Applications
Ethyl 3-aminocrotonate is a versatile synthon in organic chemistry, primarily due to its

ambident nucleophilic character.[3] The nitrogen atom and the α-carbon of the crotonate

backbone are both potential sites for electrophilic attack.[3] This dual reactivity makes it a

valuable precursor for a wide range of heterocyclic compounds.[3]

Hantzsch Pyridine Synthesis
One of the most notable applications of Ethyl 3-aminocrotonate is in the Hantzsch pyridine

synthesis, which leads to the formation of 1,4-dihydropyridines.[3] These can subsequently be

oxidized to pyridines.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://m.chemicalbook.com/ProductChemicalPropertiesCB6302533_EN.htm
https://www.chemicalbook.com/synthesis/ethyl-3-aminocrotonate.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6302533.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB6302533_EN.htm
https://www.chemicalbook.com/synthesis/ethyl-3-aminocrotonate.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6302533.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB6302533_EN.htm
https://www.chemicalbook.com/synthesis/ethyl-3-aminocrotonate.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6302533.htm
https://www.benchchem.com/product/b7806438?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB6302533_EN.htm
https://www.chemicalbook.com/synthesis/ethyl-3-aminocrotonate.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6302533.htm
https://www.benchchem.com/product/b7806438?utm_src=pdf-body
https://www.benchchem.com/product/b3029339
https://www.benchchem.com/product/b3029339
https://www.benchchem.com/product/b3029339
https://www.benchchem.com/product/b7806438?utm_src=pdf-body
https://www.benchchem.com/product/b3029339
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7806438?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hantzsch Pyridine Synthesis Workflow
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Caption: Hantzsch Pyridine Synthesis Workflow.

Other Applications
Beyond the Hantzsch synthesis, Ethyl 3-aminocrotonate serves as a crucial intermediate in

the production of various pharmaceuticals and agrochemicals.[2][12][15][16] Its applications

include:

Pharmaceutical Synthesis: It is an essential reagent in the primary synthesis of active

pharmaceutical ingredients.[2][12]
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Agrochemical Production: It finds significant use in the synthesis of pesticides and

herbicides.[12]

Chemical Research: It is widely used in research laboratories for the synthesis of novel

chemical compounds.[12]

Safety and Handling
Ethyl 3-aminocrotonate is classified as a corrosive material that can cause severe skin burns

and eye damage.[7][17][18] It may also cause respiratory irritation.[7]

Safety Precautions:

Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses or chemical

safety goggles, gloves, and a face shield.[17] An eyewash facility and a safety shower

should be readily available.[17]

Handling: Use with adequate ventilation and minimize dust generation.[17] Wash thoroughly

after handling and avoid contact with skin, eyes, and clothing.[17]

Storage: Store in a cool, dry, well-ventilated area in a tightly closed container, away from

incompatible substances such as strong oxidizing agents.[2][17]

First Aid: In case of contact with eyes, rinse immediately with plenty of water for at least 30

minutes.[17] For skin contact, flush with plenty of water for at least 15 minutes while

removing contaminated clothing.[17] If ingested, do not induce vomiting and seek immediate

medical attention.[17] If inhaled, move to fresh air and seek medical aid.[17]

Conclusion
Ethyl 3-aminocrotonate is a cornerstone intermediate in modern organic synthesis. Its well-

understood reactivity, particularly its role in the formation of heterocyclic systems, has

cemented its importance in the development of pharmaceuticals and agrochemicals. A

thorough understanding of its properties, synthesis, and handling is essential for researchers

and professionals in these fields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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